1-[3-(4-tert-butylphenoxy)propyl]piperazine oxalate

• IUPAC Name: 1-[3-(4-tert-butylphenoxy)propyl]piperazine;oxalic acid
• InChI: InChI=1S/C17H28N2O.C2H2O4/c1-17(2,3)15-5-7-16(8-6-15)20-14-4-11-19-12-9-18-10-13-19;3-1(4)2(5)6/h5-8,18H,4,9-14H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: NAEXCDZBUUNNKF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCCCN2CCNCC2.C(=O)(C(=O)O)O
• Molecular Formula: C19H30N2O5
• Molecular Weight: 366.5 g/mol

Description

1-[3-(4-tert-butylphenoxy)propyl]piperazine oxalate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-[3-(4-tert-butylphenoxy)propyl]piperazine oxalate is not fully understood. However, it is believed to act as a serotonin and dopamine reuptake inhibitor. This means that it prevents the reuptake of these neurotransmitters, leading to increased levels in the brain. This, in turn, leads to an increase in the activity of these neurotransmitters, which can have an effect on mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which can have an effect on mood and behavior. It has also been shown to have an effect on the levels of other neurotransmitters such as norepinephrine and acetylcholine. Additionally, it has been shown to have an effect on the levels of various hormones such as cortisol and testosterone.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[3-(4-tert-butylphenoxy)propyl]piperazine oxalate in lab experiments is its ability to modulate the levels of various neurotransmitters and hormones. This can be useful in studying the effects of these molecules on behavior and physiology. However, one of the limitations of using this compound is its potential toxicity. It has been shown to be toxic at high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 1-[3-(4-tert-butylphenoxy)propyl]piperazine oxalate in scientific research. One direction is the study of its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is the study of its potential use in the treatment of depression and anxiety disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.

Scientific Research Applications

1-[3-(4-tert-butylphenoxy)propyl]piperazine oxalate has been used in scientific research for various applications. One of the major applications is in the field of neuroscience. This compound has been shown to have an effect on the central nervous system and has been used in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been used in the study of depression and anxiety disorders.